Cas no 126811-26-5 (7-Bromo-4-chloro-1H-indole-3-carboxylic acid)

• Product Name: 7-Bromo-4-chloro-1H-indole-3-carboxylic acid
• CAS No: 126811-26-5
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• MDL: MFCD32696761
• CID: 4784691
• Update Time: 2025-09-24

7-Bromo-4-chloro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-1H-indole-3-carboxylic acid

• MDL： MFCD32696761
• Inchi： 1S/C9H5BrClNO2/c10-5-1-2-6(11)7-4(9(13)14)3-12-8(5)7/h1-3,12H,(H,13,14)
• InChI Key： BEJNUMSUCYHJNZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C(=O)O)=CNC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1

Additional information on 7-Bromo-4-chloro-1H-indole-3-carboxylic acid

Recent Advances in the Application of 7-Bromo-4-chloro-1H-indole-3-carboxylic acid (CAS: 126811-26-5) in Chemical Biology and Pharmaceutical Research

7-Bromo-4-chloro-1H-indole-3-carboxylic acid (CAS: 126811-26-5) has emerged as a key structural motif in medicinal chemistry and chemical biology due to its versatile reactivity and potential as a building block for bioactive compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents and chemical probes. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 7-bromo-4-chloro-1H-indole-3-carboxylic acid as a precursor for the synthesis of potent kinase inhibitors. The researchers developed an efficient synthetic route to modify the indole scaffold, enabling the creation of a diverse library of compounds targeting tyrosine kinases. The bromo and chloro substituents at the 7- and 4-positions respectively were found to be crucial for maintaining optimal binding interactions with the kinase ATP-binding pocket.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of novel indole-based antimicrobial agents derived from 7-bromo-4-chloro-1H-indole-3-carboxylic acid. The study demonstrated that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL for MRSA. The presence of both halogen substituents was found to enhance membrane penetration and target binding.

Recent advances in chemical biology have utilized 7-bromo-4-chloro-1H-indole-3-carboxylic acid as a versatile scaffold for developing fluorescent probes. A 2023 study in Chemical Communications described the synthesis of environment-sensitive fluorescent derivatives that can be used to monitor protein conformational changes in real-time. The electron-withdrawing effects of the bromo and chloro substituents were shown to significantly influence the photophysical properties of these probes.

The pharmaceutical potential of this compound is further highlighted by its application in cancer research. A 2024 study in Molecular Cancer Therapeutics demonstrated that optimized derivatives of 7-bromo-4-chloro-1H-indole-3-carboxylic acid could selectively inhibit cancer cell proliferation by targeting the PI3K/AKT/mTOR pathway. The lead compound from this series showed promising in vivo efficacy in xenograft models with minimal toxicity, suggesting potential for clinical development.

From a synthetic chemistry perspective, recent methodological developments have improved access to 7-bromo-4-chloro-1H-indole-3-carboxylic acid derivatives. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling strategy that enables efficient functionalization of the indole core while preserving the valuable halogen substituents. This methodology has significantly expanded the structural diversity accessible from this key intermediate.

In conclusion, 7-bromo-4-chloro-1H-indole-3-carboxylic acid (CAS: 126811-26-5) continues to be a valuable building block in medicinal chemistry and chemical biology research. The unique combination of its halogen substituents and carboxylic acid functionality provides multiple handles for structural modification and biological activity optimization. Recent studies demonstrate its growing importance in the development of kinase inhibitors, antimicrobial agents, chemical probes, and anticancer compounds. Future research directions may focus on exploring its potential in targeted protein degradation and covalent inhibitor design.